Cas no 104514-49-0 (1,2-Dibromo-3-chlorobenzene)

• Product Name: 1,2-Dibromo-3-chlorobenzene
• CAS No: 104514-49-0
• MF: C₆H₃Br₂Cl
• MW: 270.349019289017
• MDL: MFCD08752332
• CID: 126257
• PubChem ID: 13932014
• Update Time: 2025-10-13

1,2-Dibromo-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dibromo-3-chloro-
• 3-CHLORO-1,2-DIBROMOBENZENE
• 1,2-Dibromo-3-chlorobenzene
• 5-BROMO-3-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)-1H-INDOLE
• 1,2-DIBROMO-3-CHLORO-BENZENE
• AB89758
• FS-4723
• A51142
• AC-20994
• MFCD08752332
• 104514-49-0
• SCHEMBL2348739
• FT-0726205
• CS-0378081
• A854272
• DTXSID60909025
• dibromochlorobenzene
• AKOS015964414
• Benzene, 1,2-dibroMo-3-chloro-
• DB-111017

• MDL： MFCD08752332
• Inchi： 1S/C6H3Br2Cl/c7-4-2-1-3-5(9)6(4)8/h1-3H
• InChI Key： BDMRCAWYRXJKLK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1Br)Cl

Computed Properties

• Exact Mass: 267.82899
• Monoisotopic Mass: 267.82900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.3753 (rough estimate)
• Melting Point: 73.5°C
• Boiling Point: 264°C (rough estimate)
• Flash Point: 122.714°C
• Refractive Index: 1.5300 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-Dibromo-3-chlorobenzene

Comprehensive Overview of 1,2-Dibromo-3-chlorobenzene (CAS No. 104514-49-0): Properties, Applications, and Industry Insights

1,2-Dibromo-3-chlorobenzene (CAS No. 104514-49-0) is a halogenated aromatic compound with significant relevance in industrial and research applications. This brominated chlorobenzene derivative is characterized by its unique molecular structure, featuring two bromine atoms and one chlorine atom attached to a benzene ring. Its chemical formula, C₆H₃Br₂Cl, reflects its precise composition, which contributes to its distinct physicochemical properties.

The compound is widely utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals and pharmaceutical precursors. Researchers value 1,2-Dibromo-3-chlorobenzene for its role in cross-coupling reactions, where it serves as a versatile building block for constructing complex molecular architectures. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals.

From a structural perspective, the placement of halogen atoms at the 1, 2, and 3 positions of the benzene ring imparts specific electronic effects that influence reactivity. This configuration makes CAS 104514-49-0 particularly useful in electrophilic substitution reactions, a topic frequently searched by chemistry students and professionals. The compound's melting point (typically 50-55°C) and solubility profile (soluble in organic solvents like dichloromethane) are critical parameters for laboratory applications.

In analytical chemistry, 1,2-Dibromo-3-chlorobenzene is often employed as a reference standard for gas chromatography-mass spectrometry (GC-MS) due to its distinctive fragmentation pattern. This application addresses a common search query among analytical chemists: "halogenated benzene standards for GC analysis." The compound's stability under analytical conditions makes it ideal for method development and instrument calibration.

The material science community has explored 104514-49-0 as a potential monomer for synthesizing halogenated polymers with flame-retardant properties. This aligns with growing industrial demand for safer materials, a hot topic in polymer innovation forums. However, researchers emphasize the need for thorough characterization of any derivatives to ensure performance and compatibility.

Environmental fate studies of brominated chlorobenzenes remain an active research area, with scientists investigating degradation pathways and ecological impacts. Recent publications have examined photolytic decomposition mechanisms, responding to frequent searches about "halogenated aromatic compound degradation." Such studies contribute to developing safer handling protocols and waste management strategies.

From a commercial standpoint, suppliers typically offer 1,2-Dibromo-3-chlorobenzene with purity grades ranging from 95% to 99%, catering to different application requirements. Quality control measures often include HPLC analysis and spectroscopic verification, addressing another common purchaser concern: "how to verify halogenated benzene purity." Proper storage recommendations (cool, dry conditions in amber glass) are frequently emphasized in technical datasheets.

Emerging research explores the compound's potential in organic electronics, particularly as a dopant or building block for charge transport materials. This application taps into the booming interest in flexible electronics and optoelectronic devices, frequently searched topics in materials science communities. The electron-withdrawing nature of its halogen substituents makes it particularly interesting for modifying electronic properties of conjugated systems.

Safety considerations for handling CAS 104514-49-0 follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and goggles is recommended. This addresses common workplace safety queries about "handling brominated aromatics safely" in research and industrial settings.

The global market for halogenated benzene derivatives shows steady growth, driven by demand from pharmaceutical and specialty chemical sectors. Industry reports suggest particular interest in custom halogenation services, where 1,2-Dibromo-3-chlorobenzene serves as a key intermediate. Market analysts frequently search for "bromochlorobenzene market trends" to track pricing and availability fluctuations.

In academic settings, 104514-49-0 finds use as a teaching tool for demonstrating aromatic substitution patterns and steric effects in advanced organic chemistry courses. Its predictable reactivity makes it valuable for student experiments, addressing educator searches for "demonstration compounds for electrophilic aromatic substitution."

Future research directions may explore catalytic bromination methods to produce 1,2-Dibromo-3-chlorobenzene more efficiently, responding to the chemical industry's push for atom-economical processes. Such developments would align with searches for "green synthesis of halogenated aromatics" while maintaining the compound's utility across multiple disciplines.